Cas no 129288-14-8 (ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate)

• Product Name: ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• CAS No: 129288-14-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD30803299
• CID: 4732581
• PubChem ID: 14728572
• Update Time: 2025-09-23

ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• Ethyl (1s,3s)-1-((tert-butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylate
• Ethyl (1r,3r)-1-((tert-butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylate
• YCSWTNOOIHXDLP-UHFFFAOYSA-N
• SB22357
• Ethyl 1-(Boc-amino)-3-hydroxycyclobutane-1-carboxylate
• 1-(N-(t-butoxycarbonyl)amino)-3-hydroxy-cyclobutane-1-carbo
• ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• SCHEMBL13525930
• 413597-67-8
• SY344452
• Ethyl 1-{[(t-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• rel-(1r,3r)-Ethyl 1-((tert-butoxycarbonyl)amino)-3-hydroxycyclobutanecarboxylate
• Ethyl trans-1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxycyclobutanecarboxylate
• Ethyl cis-1-(Boc-amino)-3-hydroxycyclobutanecarboxylate
• 129287-94-1
• Ethyl 1-([(tert-butoxy)carbonyl]amino)-3-hydroxycyclobutane-1-carboxylate
• Ethyl cis-1-(Boc-amino)-3-hydroxycyclobutane-1-carboxylate
• 1-Ethoxycarbonyl trans-1-(boc-amino)-3-hydroxycyclobutane
• ethyl cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate
• Ethyl 1-((tert-butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylate
• PS-20278
• ethyl 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• BS-43208
• P18454
• ethyl (1s,3s)-1-[(tert-butoxycarbonyl)amino]-3-hydroxycyclobutane-1-carboxylate
• Ethyl trans-1-((tert-butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylate
• MFCD30803299
• CS-0057003
• ethyl 1-[(tert-butoxycarbonyl)amino]-3-hydroxycyclobutane-1-carboxylate
• ETHYL TRANS-1-{[(TERT-BUTOXY)CARBONYL]AMINO-3-HYDROXYCYCLOBUTANE-1-CARBOXYLATE
• AS-76973
• Ethyl trans-1-{[(t-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• DA-34682
• 129288-14-8
• MFCD30803298
• 1-(N-(t-butoxycarbonyl)amino)-3-hydroxy-cyclobutane-1-carboxylic acid ethyl ester
• E73662
• Ethyl (1r,3r)-1-([(tert-butoxy)carbonyl]amino)-3-hydroxycyclobutane-1-carboxylate
• ethyl (1r,3r)-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate
• SCHEMBL10040060
• Cyclobutanecarboxylic acid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, ethyl ester
• ethyl (1r,3r)-1-[(tert-butoxycarbonyl)amino]-3-hydroxycyclobutane-1-carboxylate
• SCHEMBL298008
• CS-0135516
• P19343
• starbld0014911
• Ethyl cis-1-((tert-butoxycarbonyl)amino)-3-hydroxycyclobutane-1-carboxylate
• ETHYL 1-{[(TERT-BUTOXY)CARBONYL]AMINO-3-HYDROXYCYCLOBUTANE-1-CARBOXYLATE
• MFCD24465726

• MDL： MFCD30803299
• Inchi： 1S/C12H21NO5/c1-5-17-9(15)12(6-8(14)7-12)13-10(16)18-11(2,3)4/h8,14H,5-7H2,1-4H3,(H,13,16)
• InChI Key： YCSWTNOOIHXDLP-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OCC)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.9

Additional information on ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate

Research Brief on Ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate (CAS: 129288-14-8)

Ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate (CAS: 129288-14-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. This compound, characterized by its cyclobutane ring and protected amino group, has garnered significant attention in recent years due to its versatility in medicinal chemistry and drug discovery. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a valuable building block for peptide synthesis and other complex molecular architectures.

Recent studies have highlighted the role of this compound in the synthesis of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer. Its unique structural features, including the hydroxyl and carboxylate functional groups, allow for further derivatization, enabling researchers to explore a wide range of pharmacological activities. The compound's chiral centers also make it a candidate for asymmetric synthesis, which is critical for the development of enantiomerically pure drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate as a precursor for the development of novel HIV-1 protease inhibitors. The study demonstrated that the compound's cyclobutane ring contributed to enhanced binding affinity and selectivity, leading to improved antiviral activity. This finding underscores the potential of 129288-14-8 in addressing drug resistance challenges in antiviral therapy.

Another notable application of this compound was reported in a 2022 ACS Chemical Biology article, where it served as a scaffold for the design of small-molecule modulators of protein-protein interactions (PPIs). The researchers successfully incorporated the compound into a library of cyclobutane-derived inhibitors targeting the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The results indicated promising anti-proliferative effects in vitro, suggesting its utility in oncology drug development.

From a synthetic perspective, advancements in the preparation of ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate have also been reported. A 2023 Organic Process Research & Development paper detailed an optimized, scalable synthesis route using enantioselective catalysis, which improved yield and reduced waste. This methodological progress is expected to facilitate broader access to the compound for both academic and industrial research.

In conclusion, ethyl trans-1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylate (CAS: 129288-14-8) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its applications span from antiviral and anticancer drug development to the exploration of novel PPIs. Ongoing research is likely to uncover additional therapeutic potentials, further solidifying its role as a versatile intermediate in medicinal chemistry.